Cas no 197516-58-8 (Methyl 2-(Bromomethyl)-6-Fluorobenzoate)

• Product Name: Methyl 2-(Bromomethyl)-6-Fluorobenzoate
• CAS No: 197516-58-8
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• MDL: MFCD18205503
• CID: 3872392
• PubChem ID: 54566439
• Update Time: 2025-05-22

Methyl 2-(Bromomethyl)-6-Fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(bromomethyl)-6-fluoro-, methyl ester
• 2-Bromomethyl-6-fluoro-benzoic acid methyl ester
• METHYL 2-(BROMOMETHYL)-6-FLUOROBENZOATE
• DB-401855
• MFCD18205503
• AB71887
• 197516-58-8
• AS-43316
• AKOS026670563
• METHYL2-(BROMOMETHYL)-6-FLUOROBENZOATE
• SCHEMBL8322933
• 2-(bromomethyl)6-fluoro-benzoic acid methyl ester
• Methyl 2-(Bromomethyl)-6-Fluorobenzoate

• MDL： MFCD18205503
• Inchi： 1S/C9H8BrFO2/c1-13-9(12)8-6(5-10)3-2-4-7(8)11/h2-4H,5H2,1H3
• InChI Key： ZUDNSKMFGSEPFB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(F)C=CC=C1CBr

Computed Properties

• Exact Mass: 245.96917Da
• Monoisotopic Mass: 245.96917Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Additional information on Methyl 2-(Bromomethyl)-6-Fluorobenzoate

Methyl 2-(Bromomethyl)-6-Fluorobenzoate: A Comprehensive Overview

Methyl 2-(Bromomethyl)-6-Fluorobenzoate, also known by its CAS number 197516-58-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug design, polymer synthesis, and advanced materials development. Recent studies have highlighted its role in enhancing the performance of certain organic electronic devices, making it a subject of interest for both academic and industrial researchers.

The molecular structure of Methyl 2-(Bromomethyl)-6-Fluorobenzoate consists of a benzoate ester group with specific substituents that confer distinct electronic and steric properties. The presence of a bromomethyl group at the 2-position and a fluorine atom at the 6-position introduces a unique combination of electron-withdrawing and electron-donating effects, which can be exploited in various chemical reactions. This compound's ability to act as both an electrophilic and nucleophilic agent makes it a valuable intermediate in organic synthesis.

Recent advancements in synthetic methodologies have enabled the efficient preparation of Methyl 2-(Bromomethyl)-6-Fluorobenzoate through multi-component reactions and catalytic processes. For instance, researchers have successfully employed palladium-catalyzed cross-coupling reactions to synthesize this compound with high yields and purity. These methods not only enhance the scalability of production but also pave the way for its integration into large-scale manufacturing processes.

In terms of applications, Methyl 2-(Bromomethyl)-6-Fluorobenzoate has shown promise in the development of advanced polymers with tailored mechanical and thermal properties. Its ability to undergo polymerization under mild conditions makes it an attractive candidate for creating high-performance materials used in aerospace, automotive, and electronics industries. Additionally, this compound has been investigated as a precursor for bioactive molecules, contributing to the discovery of novel pharmaceutical agents with improved bioavailability and efficacy.

Recent studies have also explored the use of Methyl 2-(Bromomethyl)-6-Fluorobenzoate in the field of organic electronics. By incorporating this compound into conjugated systems, researchers have achieved enhanced charge transport properties in organic semiconductors, which are critical for next-generation display technologies and flexible electronics. These findings underscore the potential of this compound in driving innovation across multiple disciplines.

The unique combination of structural features and functional versatility makes Methyl 2-(Bromomethyl)-6-Fluorobenzoate a valuable asset in modern chemistry. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.